Cas no 88151-72-8 (Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester)

88151-72-8 structure
Product name:Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester
Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (1-cyano-1-phenylethyl) diethyl phosphate
- Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester
- 88151-72-8
- DTXSID40455171
-
- Inchi: InChI=1S/C13H18NO4P/c1-4-16-19(15,17-5-2)18-13(3,11-14)12-9-7-6-8-10-12/h6-10H,4-5H2,1-3H3
- InChI Key: RWJHGXMEZVECLH-UHFFFAOYSA-N
- SMILES: CCOP(=O)(OCC)OC(C)(C#N)C1=CC=CC=C1
Computed Properties
- Exact Mass: 283.09734505g/mol
- Monoisotopic Mass: 283.09734505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6Ų
- XLogP3: 1.9
Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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